4,5-Difluoro-ortho-xylene
Cat. No. B8755851
M. Wt: 142.15 g/mol
InChI Key: DDEXEXKNWFMJMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06008407
Procedure details
To a stirred solution of 5-chloro-1,2-dimethyl-4,4,5-trifluorocyclohexene of 12.6 g prepared in Example 14 was added 1.0 g of benzyltriethylammonium chloride, and then the reaction mixture was heated to 80° C. followed by slowly adding 40 g of 50% aqueous sodium hydroxide solution for 30 min. The reaction mixture was stirred for additional 2 hours at 80° C., and then the resultant was purified by steam distillation followed by separating the aqueous layer. The organic layer was dried with calcium chloride, and then 7.3 g of the desired product was collected by fractional distillation at temperature 150° C. as a colorless liquid.
Name
5-chloro-1,2-dimethyl-4,4,5-trifluorocyclohexene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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Cl[C:2]1([F:12])[CH2:7][C:6]([CH3:8])=[C:5]([CH3:9])[CH2:4][C:3]1(F)[F:10].[OH-].[Na+]>[Cl-].C([N+](CC)(CC)CC)C1C=CC=CC=1>[F:10][C:3]1[CH:4]=[C:5]([CH3:9])[C:6]([CH3:8])=[CH:7][C:2]=1[F:12] |f:1.2,3.4|
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Inputs
Step One
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Name
|
5-chloro-1,2-dimethyl-4,4,5-trifluorocyclohexene
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC1(C(CC(=C(C1)C)C)(F)F)F
|
Step Two
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Name
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|
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Quantity
|
40 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
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Step Three
|
Name
|
|
|
Quantity
|
1 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Cl-].C(C1=CC=CC=C1)[N+](CC)(CC)CC
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
80 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred for additional 2 hours at 80° C.
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
the resultant was purified by steam distillation
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
by separating the aqueous layer
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The organic layer was dried with calcium chloride
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
7.3 g of the desired product was collected by fractional distillation at temperature 150° C. as a colorless liquid
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
